Cas no 1415334-16-5 (2,3-dihydro-1H-indol-4-ol hydrochloride)

• Product Name: 2,3-dihydro-1H-indol-4-ol hydrochloride
• CAS No: 1415334-16-5
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 1091680
• PubChem ID: 71461077
• Update Time: 2025-10-18

2,3-dihydro-1H-indol-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Indolin-4-ol hydrochloride
• 2,3-dihydro-1H-indol-4-ol,hydrochloride
• SCHEMBL15322401
• AKOS022178599
• CHEMBL2181468
• Indolin-4-Ol HCl
• 2,3-dihydro-1H-indol-4-ol hydrochloride
• 2,3-dihydro-1H-indol-4-ol;hydrochloride
• EN300-140777
• Indolin-4-OlHydrochloride
• SB64193
• Z1715153863
• G32926
• 1415334-16-5

• Inchi： 1S/C8H9NO.ClH/c10-8-3-1-2-7-6(8)4-5-9-7;/h1-3,9-10H,4-5H2;1H
• InChI Key： VHGRKIYYLKCUJJ-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=CC2=C1CCN2

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 2,3-dihydro-1H-indol-4-ol hydrochloride

2,3-Dihydro-1H-indol-4-ol Hydrochloride: A Comprehensive Overview

The compound with CAS No 1415334-16-5, commonly known as 2,3-dihydro-1H-indol-4-ol hydrochloride, is a fascinating molecule that has garnered significant attention in both academic and industrial research. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The indole skeleton is a heterocyclic aromatic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring, making it a versatile scaffold for various chemical modifications.

2,3-Dihydro-1H-indol-4-ol hydrochloride is particularly notable for its unique substitution pattern and the presence of a hydroxyl group at the 4-position of the indole ring. This hydroxyl group introduces hydrophilic properties to the molecule, enhancing its solubility in polar solvents and potentially improving its bioavailability when used in pharmacological applications. The hydrochloride salt form further stabilizes the compound, making it more suitable for formulation and storage.

Recent studies have highlighted the potential of 2,3-dihydro-1H-indol-4-ol hydrochloride in the field of neuroscience. Researchers have investigated its ability to modulate neurotransmitter systems, particularly dopamine and serotonin pathways, which are critical in regulating mood, cognition, and behavior. Preliminary findings suggest that this compound may exhibit antidepressant-like effects in preclinical models, offering a promising avenue for the development of novel therapeutic agents for mood disorders.

In addition to its neuropharmacological properties, 2,3-dihydro-1H-indol-4-ol hydrochloride has also been explored for its antioxidant activity. Antioxidants play a crucial role in mitigating oxidative stress, which is implicated in various chronic diseases such as cardiovascular disorders and neurodegenerative conditions like Alzheimer's disease. Experimental data indicate that this compound can effectively scavenge free radicals and protect cellular components from oxidative damage, underscoring its potential as a natural or synthetic antioxidant additive in food or pharmaceutical products.

The synthesis of 2,3-dihydro-1H-indol-4-ol hydrochloride typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. One common approach involves the cyclization of appropriate indole precursors followed by functionalization at the 4-position with a hydroxyl group. The formation of the hydrochloride salt is often achieved through protonation of the nitrogen atom in the indole ring using hydrochloric acid.

From an analytical standpoint, 2,3-dihydro-1H-indol-4-ol hydrochloride can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods allow researchers to confirm the molecular structure, purity, and stability of the compound under different conditions.

Looking ahead, ongoing research into 2,3-dihydro-1H-indol-4